2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(4-phenylphenoxy)propanamide
• InChI: InChI=1S/C24H25NO2/c1-4-19-12-8-9-17(2)23(19)25-24(26)18(3)27-22-15-13-21(14-16-22)20-10-6-5-7-11-20/h5-16,18H,4H2,1-3H3,(H,25,26)
• InChI Key: YPABQTJICOLADG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)C(C)OC2=CC=C(C=C2)C3=CC=CC=C3)C
• Molecular Formula: C24H25NO2
• Molecular Weight: 359.5 g/mol

Description

2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide, also known as BPP, is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. BPP belongs to the class of compounds known as selective estrogen receptor modulators (SERMs), which have been shown to have a wide range of effects on various physiological processes.

Mechanism of Action

2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide works by binding to estrogen receptors and modulating their activity. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been shown to have a selective affinity for estrogen receptors, which means that it can target specific tissues and cells without affecting other parts of the body. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has also been shown to have a tissue-specific effect, which means that it can have different effects on different tissues.
Biochemical and Physiological Effects:
2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been shown to have a wide range of biochemical and physiological effects. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been shown to increase bone density, reduce the risk of breast cancer, and improve cardiovascular health. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has also been shown to have a positive effect on cognitive function and mood.

Advantages and Limitations for Lab Experiments

2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has several advantages for use in lab experiments. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide is a synthetic compound, which means that it can be easily synthesized and purified. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide also has a high affinity for estrogen receptors, which makes it a useful tool for studying the role of estrogen receptors in various physiological processes. However, 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide also has some limitations for use in lab experiments. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide can be expensive to synthesize, and it can be difficult to obtain in large quantities. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide can also have different effects on different tissues, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide. One area of research is the development of more selective and potent SERMs that can target specific tissues and cells. Another area of research is the development of novel therapeutic applications for 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide, such as in the treatment of Alzheimer's disease and other neurodegenerative disorders. Finally, there is a need for further research on the long-term effects of 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide on various physiological processes, as well as its potential side effects and interactions with other drugs.

Scientific Research Applications

2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of breast cancer and osteoporosis. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has been shown to have a high affinity for estrogen receptors, which are known to play a critical role in the development and progression of breast cancer. 2-(4-biphenylyloxy)-N-(2-ethyl-6-methylphenyl)propanamide has also been shown to have a positive effect on bone density, which makes it a potential treatment option for osteoporosis.